Cas no 915071-42-0 (1-carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride)
1-carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride
-
- Inchi: 1S/C9H10F3N5O.ClH/c10-9(11,12)18-6-3-1-5(2-4-6)16-8(15)17-7(13)14;/h1-4H,(H6,13,14,15,16,17);1H
- InChI Key: VAWGZGSCMHDUCU-UHFFFAOYSA-N
- SMILES: O(C1C=CC(NC(=N)NC(N)=N)=CC=1)C(F)(F)F.Cl
1-carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | PS-7145-20MG |
1-[4-(Trifluoromethoxy)phenyl]biguanide hydrochloride |
915071-42-0 | >90% | 20mg |
£76.00 | 2023-04-19 |
1-carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride
1-Carbamimidamido-N-[4-(Trifluoromethoxy)phenyl]methanimidamide Hydrochloride: A Comprehensive Overview
1-Carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride, commonly referred to by its CAS number 915071-42-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a trifluoromethoxy group attached to a phenyl ring and a methanimidamide moiety. These structural elements contribute to its distinctive chemical properties and potential applications in drug development and materials science.
The synthesis of 1-carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride involves a series of intricate chemical reactions, including nucleophilic substitutions and amide bond formations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for research purposes. The compound's stability under various conditions has been extensively studied, with findings indicating that it exhibits remarkable thermal stability and resistance to hydrolysis, which are critical attributes for its potential use in pharmaceutical formulations.
From a pharmacological perspective, 1-carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride has shown promising activity in preclinical studies. Researchers have demonstrated that this compound possesses potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, recent studies have explored its role as a modulator of ion channels, which could open new avenues for its application in the treatment of neurological disorders.
The trifluoromethoxy group attached to the phenyl ring plays a crucial role in the compound's pharmacokinetic profile. This group enhances the molecule's lipophilicity, thereby improving its bioavailability when administered orally. Furthermore, the methanimidamide moiety contributes to the compound's ability to interact with target proteins through hydrogen bonding, which is essential for its therapeutic efficacy.
In terms of applications, 1-carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride has been investigated for its potential use in cancer therapy. Preclinical data indicate that this compound can selectively inhibit the growth of cancer cells while sparing normal cells, making it a promising candidate for further development as an anticancer agent. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects.
Beyond its therapeutic applications, this compound has also found utility in materials science. Its unique structural properties make it an attractive candidate for use in the development of advanced materials, such as high-performance polymers and sensors. Researchers have explored its ability to act as a building block for self-assembling materials, which could revolutionize the field of nanotechnology.
In conclusion, 1-carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride, with its CAS number 915071-42-0, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and pharmacological research, positions it as a key player in the development of novel therapeutics and materials. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both medicine and materials science.
915071-42-0 (1-carbamimidamido-N-[4-(trifluoromethoxy)phenyl]methanimidamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)